Cas no 23660-05-1 (2H-1-Benzopyran-2-one, 8-[(2E)-3,7-dimethyl-2,6-octadien-1-yl]-7-hydroxy-)

2H-1-Benzopyran-2-one, 8-[(2E)-3,7-dimethyl-2,6-octadien-1-yl]-7-hydroxy- structure
23660-05-1 structure
Product Name:2H-1-Benzopyran-2-one, 8-[(2E)-3,7-dimethyl-2,6-octadien-1-yl]-7-hydroxy-
CAS No:23660-05-1
MF:C19H22O3
MW:298.382g/mol
MDL:MFCD27968244
CID:1415359
PubChem ID:71694409
Update Time:2024-03-01

2H-1-Benzopyran-2-one, 8-[(2E)-3,7-dimethyl-2,6-octadien-1-yl]-7-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-2-one, 8-(3,7-dimethyl-2,6-octadienyl)-7-hydroxy-,(E)-
    • 2H-1-Benzopyran-2-one, 8-[(2E)-3,7-dimethyl-2,6-octadien-1-yl]-7-hydroxy-
    • 8-(2E)-3,7-dimethylocta-2,6-dien-1-yl-7-hydroxy-2H-chromen-2-one
    • 8-[(2E)-3,7-dimethylocta-2,6-dienyl]-7-hydroxychromen-2-one
    • AKOS040735253
    • EN300-21995970
    • SCHEMBL24075636
    • 8-geranyl-7-hydroxycoumarin
    • 8-geranylumbelliferone
    • 23660-05-1
    • DTXSID201151248
    • 8-[(2E)-3,7-Dimethyl-2,6-octadien-1-yl]-7-hydroxy-2H-1-benzopyran-2-one
    • NCGC00384605-01!8-[(2E)-3,7-dimethylocta-2,6-dienyl]-7-hydroxychromen-2-one
    • 8-[(2E)-3,7-dimethylocta-2,6-dien-1-yl]-7-hydroxy-2H-chromen-2-one
    • CHEBI:134358
    • 8-[(2E)-3,7-dimethylocta-2,6-dien-1-yl]-7-hydroxy-2H-1-benzopyran-2-one
    • C21495
    • MDL: MFCD27968244
    • Inchi: 1S/C19H22O3/c1-13(2)5-4-6-14(3)7-10-16-17(20)11-8-15-9-12-18(21)22-19(15)16/h5,7-9,11-12,20H,4,6,10H2,1-3H3/b14-7+
    • InChI Key: QPMKRRUDQIKGNH-VGOFMYFVSA-N
    • SMILES: C1(=O)OC2=C(C/C=C(\C)/CC/C=C(/C)\C)C(O)=CC=C2C=C1

Computed Properties

  • Exact Mass: 298.157
  • Monoisotopic Mass: 298.157
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 483
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.5A^2
  • XLogP3: 5.3

2H-1-Benzopyran-2-one, 8-[(2E)-3,7-dimethyl-2,6-octadien-1-yl]-7-hydroxy- Pricemore >>

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